Cas no 862654-18-0 (4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 862654-18-0
• MF: C₁₇H₂₃N₃OS
• MW: 317.449022531509
• MDL: MFCD04968913
• CID: 3111691
• PubChem ID: 17126460
• Update Time: 2025-10-28

4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• MFCD04968913
• ALBB-003487
• VS-06457
• CS-0322268
• 4-allyl-5-[1-(4-tert-butylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• H22870
• AKOS003402028
• 862654-18-0
• 3-[1-(4-tert-butylphenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• AKOS016050769
• BBL017748
• STK480570
• 5-[1-(4-tert-butylphenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04968913
• Inchi： 1S/C17H23N3OS/c1-6-11-20-15(18-19-16(20)22)12(2)21-14-9-7-13(8-10-14)17(3,4)5/h6-10,12H,1,11H2,2-5H3,(H,19,22)
• InChI Key： PFHSGOQCWMQWHK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)OC2C=CC(=CC=2)C(C)(C)C)N1CC=C

Computed Properties

• Exact Mass: 317.15618354Da
• Monoisotopic Mass: 317.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol

4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol, identified by the CAS number 862654-18-0, is a sophisticated organic compound with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are well-known for their versatility in various chemical and biological contexts. The molecule features a triazole ring system with substituents that include an allyl group and a phenoxyethyl group, both of which contribute to its distinctive properties.

The synthesis of this compound involves a series of carefully designed reactions that leverage the principles of organic chemistry. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost. The incorporation of the tert-butyl group enhances the compound's stability and solubility, making it suitable for a wide range of applications. Researchers have also explored the use of green chemistry techniques to synthesize this compound, aligning with global efforts to minimize environmental impact.

One of the most significant areas of research involving this compound is its application in agrochemicals. Studies have shown that it exhibits potent fungicidal activity against various plant pathogens, making it a promising candidate for developing new agricultural pesticides. Its ability to inhibit fungal growth without adversely affecting crop health has drawn considerable attention from the agricultural sector. Moreover, recent trials have demonstrated its efficacy in enhancing crop resilience under stress conditions such as drought and high salinity.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, which are crucial in treating various diseases. For instance, research has highlighted its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, preliminary studies suggest that it may have anti-cancer properties by inducing apoptosis in cancer cells while sparing healthy cells.

The material science community has also taken interest in this compound due to its unique mechanical and thermal properties. Incorporating it into polymer matrices has been shown to improve the mechanical strength and thermal stability of the resulting materials. This makes it a valuable additive in the production of high-performance polymers used in aerospace and automotive industries. Recent breakthroughs in nanotechnology have further expanded its applications by enabling the creation of nanostructured materials with enhanced functionality.

From an environmental standpoint, this compound has been studied for its role in pollution control. It exhibits remarkable adsorption capabilities towards heavy metals and organic pollutants in water systems. Researchers have developed novel filtration systems utilizing this compound to efficiently remove contaminants from industrial wastewater. Its biodegradability has also been assessed, ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 4-Allyl-5-(1-(4-(tert-butyl)phenoxy)ethyl)-4H-1,2,4-triazole-3-thiol (CAS No: 862654-18-0) is a multifaceted compound with applications spanning agriculture, pharmaceuticals, materials science, and environmental technology. Its unique structure and versatile properties continue to drive innovative research across these fields. As scientific understanding deepens and technological advancements unfold, this compound is poised to play an increasingly important role in addressing global challenges while contributing to sustainable development.